Cas no 1354705-14-8 (4-Iodo-1-methyl-1H-pyrazole-5-carbonitrile)

• Product Name: 4-Iodo-1-methyl-1H-pyrazole-5-carbonitrile
• CAS No: 1354705-14-8
• MF: C₅H₄IN₃
• MW: 233.009832382202
• MDL: MFCD24539521
• CID: 4589665
• PubChem ID: 60136631
• Update Time: 2025-08-05

4-Iodo-1-methyl-1H-pyrazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-1-methyl-1H-pyrazole-5-carbonitrile
• 4-iodo-2-methylpyrazole-3-carbonitrile
• SBB073995
• 4-iodo-1-methylpyrazole-5-carbonitrile
• 4-Iodo-2-methyl-2H-pyrazole-3-carbonitrile
• AS-39827
• 1H-Pyrazole-5-carbonitrile, 4-iodo-1-methyl-
• AKOS015920833
• STL584476
• SCHEMBL16176810
• 1354705-14-8
• DMBVBDZEWDWKPQ-UHFFFAOYSA-N
• MFCD24539521
• 4-IODO-1-METHYL-1H-PYRAZOL-5-YL CYANIDE
• XH1114
• CS-0038221
• EN300-268662

• MDL： MFCD24539521
• Inchi： 1S/C5H4IN3/c1-9-5(2-7)4(6)3-8-9/h3H,1H3
• InChI Key： DMBVBDZEWDWKPQ-UHFFFAOYSA-N
• SMILES： IC1C=NN(C)C=1C#N

Computed Properties

• Exact Mass: 232.94499g/mol
• Monoisotopic Mass: 232.94499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.6

Additional information on 4-Iodo-1-methyl-1H-pyrazole-5-carbonitrile

Introduction to 4-Iodo-1-methyl-1H-pyrazole-5-carbonitrile (CAS No. 1354705-14-8)

4-Iodo-1-methyl-1H-pyrazole-5-carbonitrile, identified by its Chemical Abstracts Service (CAS) number 1354705-14-8, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrazole family, a class of molecules known for their diverse biological activities and structural versatility. The presence of both an iodine substituent and a nitrile group in its molecular structure endows it with unique reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 4-Iodo-1-methyl-1H-pyrazole-5-carbonitrile consists of a pyrazole ring substituted with an iodine atom at the 4-position, a methyl group at the 1-position, and a nitrile group at the 5-position. This arrangement creates multiple reactive sites that can be exploited in various chemical transformations. The iodine atom, in particular, serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in constructing complex organic molecules.

In recent years, there has been growing interest in developing novel therapeutic agents based on pyrazole derivatives due to their demonstrated efficacy in various biological assays. The compound 4-Iodo-1-methyl-1H-pyrazole-5-carbonitrile has been explored as a key intermediate in the synthesis of bioactive molecules targeting specific biological pathways. For instance, researchers have utilized this compound to develop inhibitors of enzymes involved in cancer metabolism and inflammation.

One of the most compelling applications of 4-Iodo-1-methyl-1H-pyrazole-5-carbonitrile is in the field of medicinal chemistry, where it serves as a precursor for designing small-molecule drugs. The nitrile group can be hydrolyzed to form a carboxylic acid, or reduced to an amine, providing flexibility in drug design. Additionally, the iodine substituent allows for further derivatization into more complex structures through palladium-catalyzed reactions.

Recent studies have highlighted the potential of 4-Iodo-1-methyl-1H-pyrazole-5-carbonitrile in the development of antiviral agents. Pyrazole derivatives have shown promise as inhibitors of viral proteases and polymerases, making them attractive candidates for treating infectious diseases. The structural features of this compound enable it to interact with viral targets effectively, leading to its incorporation into several drug discovery programs.

The synthesis of 4-Iodo-1-methyl-1H-pyrazole-5-carbonitrile typically involves multi-step organic transformations starting from commercially available precursors. The process often begins with the preparation of methylpyrazole derivatives followed by halogenation and functional group interconversion. Advanced synthetic methodologies, such as transition-metal catalysis and flow chemistry, have been employed to improve yield and efficiency.

In industrial settings, 4-Iodo-1-methyl-1H-pyrazole-5-carbonitrile is produced under controlled conditions to ensure high purity and reproducibility. Quality control measures are implemented throughout the synthesis process to monitor key parameters such as reaction completion, intermediate purity, and final product characteristics. These stringent protocols ensure that the compound meets the requirements for pharmaceutical applications.

The versatility of 4-Iodo-1-methyl-1H-pyrazole-5-carbonitrile extends beyond pharmaceuticals into materials science and agrochemicals. Its ability to undergo diverse chemical transformations makes it a valuable building block for synthesizing polymers, ligands for metal complexes, and specialty chemicals used in agriculture.

As research continues to uncover new applications for pyrazole derivatives, the demand for high-quality intermediates like 4-Iodo-1-methyl-1H-pyrazole-5-carbonitrile is expected to grow. Innovations in synthetic chemistry and drug discovery are likely to further expand its utility, solidifying its role as a cornerstone in modern chemical research.